![molecular formula C15H16N2O4 B2692353 N-[(2,4-dimethoxyphenyl)methyl]-6-hydroxypyridine-3-carboxamide CAS No. 1252920-49-2](/img/structure/B2692353.png)
N-[(2,4-dimethoxyphenyl)methyl]-6-hydroxypyridine-3-carboxamide
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Overview
Description
N-[(2,4-dimethoxyphenyl)methyl]-6-hydroxypyridine-3-carboxamide is a chemical compound used in scientific research for its potential therapeutic properties. The compound is also known as DMHP and has been studied extensively for its pharmacological effects.
Scientific Research Applications
- Electronic tongue results supported the taste-enhancing effect, making DE a promising candidate for improving food flavor .
- Among these derivatives, some compounds exhibited potent activity against Staphylococcus aureus (MIC values in the range of 1–2 μg/mL), comparable to vancomycin .
- NF-κB inhibitors are valuable in anticancer drug research, as they regulate key cellular processes .
Taste Enhancement
Antimicrobial Activity
NF-κB Inhibition
Retinoid Nuclear Modulation
Neuroinflammation and Brain Disorders
Mechanism of Action
Target of Action
It is known that similar compounds have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.
Mode of Action
It is known that similar compounds interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Similar compounds have been shown to be stable under inert gas (nitrogen or argon) at 2–8 °c .
Safety and Hazards
The safety and hazards of a compound are typically determined through toxicological studies. While specific safety data for “N-[(2,4-dimethoxyphenyl)methyl]-6-hydroxypyridine-3-carboxamide” is not available, safety data sheets for similar compounds provide information on potential hazards, safe handling procedures, and emergency measures .
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4/c1-20-12-5-3-10(13(7-12)21-2)8-17-15(19)11-4-6-14(18)16-9-11/h3-7,9H,8H2,1-2H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLWQUIBTZQXHSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNC(=O)C2=CNC(=O)C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,4-dimethoxyphenyl)methyl]-6-hydroxypyridine-3-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.